Cas no 2228378-91-2 (2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228378-91-2
• MF: C₁₀H₁₀F₂N₂O₃
• MW: 244.194809436798
• CID: 6190980
• PubChem ID: 165629645
• Update Time: 2025-05-03

2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine
• 2228378-91-2
• EN300-1958048

• Inchi： 1S/C10H10F2N2O3/c1-17-6-2-3-7(8(4-6)14(15)16)9(13)5-10(9,11)12/h2-4H,5,13H2,1H3
• InChI Key： SDWIXKZXTUHFHG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1[N+](=O)[O-])OC)N)F

Computed Properties

• Exact Mass: 244.06594851g/mol
• Monoisotopic Mass: 244.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228378-91-2 and Product Name: 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine

The compound identified by the CAS number 2228378-91-2 and the product name 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in medicinal chemistry. The presence of both fluorine and nitro substituents in its molecular framework contributes to its distinct reactivity and biological profile, making it a subject of intense study in academic and industrial laboratories.

One of the most striking features of this compound is its cyclopropane ring, which is a key structural element that influences its chemical behavior. Cyclopropane rings are known for their high ring strain, which can be exploited to enhance the reactivity of adjacent functional groups. In the case of 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine, this strain is further modulated by the electron-withdrawing effects of the fluorine atoms and the electron-donating effects of the methoxy group, creating a dynamic interplay that can be leveraged in synthetic chemistry.

Recent research has highlighted the potential of this compound as a building block in the synthesis of more complex molecules. The combination of a fluorinated cyclopropane core with an aromatic ring substituted with methoxy and nitro groups provides a versatile platform for further functionalization. This has led to its exploration in the development of novel pharmaceuticals, where such structural motifs are often associated with enhanced binding affinity and selectivity towards biological targets.

The fluorine atoms in this molecule play a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is a well-established strategy in drug design, as it can improve metabolic stability, lipophilicity, and binding interactions with biological targets. In particular, the presence of two fluorine atoms at the 2-position of the cyclopropane ring suggests that this compound may exhibit enhanced stability under physiological conditions, which is a critical factor for any potential therapeutic application.

The nitro group at the 4-position of the aromatic ring introduces another layer of complexity to the compound's behavior. Nitro groups are known for their ability to participate in various chemical reactions, including reduction to amino groups or diazotization followed by coupling reactions. This reactivity makes 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine a valuable intermediate in synthetic organic chemistry, particularly for constructing more elaborate molecular architectures.

Furthermore, the methoxy group at the same position as the nitro group contributes to the overall electronic distribution of the molecule. Methoxy groups are typically electron-donating, which can influence both the acidity/basicity of functional groups on adjacent atoms and the overall solubility profile of the compound. This balance between electron-withdrawing and donating groups can be fine-tuned to optimize interactions with biological systems.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in several therapeutic areas. The structural motifs present in 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine are reminiscent of known bioactive molecules that target receptors and enzymes involved in inflammatory responses, neurodegenerative diseases, and cancer pathways. The unique combination of substituents may enable this compound to interact with specific binding sites in proteins or nucleic acids, potentially leading to new therapeutic strategies.

The synthesis of this compound involves multiple steps that highlight its complexity as a chemical entity. The introduction of both fluorine and nitro groups requires careful control over reaction conditions to ensure high yields and purity. Additionally, the cyclopropane ring must be synthesized or incorporated without disrupting its strained structure, which can be challenging but also rewarding due to its reactivity.

Recent advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing carbon-carbon bonds that are essential for forming intricate molecular frameworks like that of 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-amine. These methods have not only improved yields but also allowed for greater functional diversity during synthesis.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique structural features make it an attractive candidate for developing novel materials with specific properties or for use as an intermediate in crop protection agents.

In conclusion, 2228378-91-2and its corresponding product name, 2,2-difluoro-1-(4-methoxy-2-nitrophenyl)cyclopropan-1-am ine, represent a significant contribution to modern chemical research. Their distinct structural features offer numerous opportunities for further exploration both academically and industrially. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping future advancements across multiple scientific disciplines.